Cas no 81050-08-0 (Benzoic acid,2,2'-dithiobis-, dipropyl ester (9CI))

81050-08-0 structure
Product name:Benzoic acid,2,2'-dithiobis-, dipropyl ester (9CI)
Benzoic acid,2,2'-dithiobis-, dipropyl ester (9CI) Chemical and Physical Properties
Names and Identifiers
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- Benzoic acid,2,2'-dithiobis-, dipropyl ester (9CI)
- dipropyl 2,2'-dithiobisbenzoate
- propyl 2-[(2-propoxycarbonylphenyl)disulfanyl]benzoate
- NS00060431
- Dipropyl 2,2'-disulfanediyldibenzoate
- EINECS 279-679-2
- 81050-08-0
- DTXSID301001735
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- Inchi: InChI=1S/C20H22O4S2/c1-3-13-23-19(21)15-9-5-7-11-17(15)25-26-18-12-8-6-10-16(18)20(22)24-14-4-2/h5-12H,3-4,13-14H2,1-2H3
- InChI Key: HPBZTACBXGMLBZ-UHFFFAOYSA-N
- SMILES: CCCOC(=O)C1=CC=CC=C1SSC2=CC=CC=C2C(=O)OCCC
Computed Properties
- Exact Mass: 390.096
- Monoisotopic Mass: 390.096
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 26
- Rotatable Bond Count: 11
- Complexity: 404
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Tautomer Count: nothing
- Topological Polar Surface Area: 103A^2
- Surface Charge: 0
- XLogP3: 5.5
Experimental Properties
- Density: 1.24
- Boiling Point: 490.6°Cat760mmHg
- Flash Point: 234.8°C
- Refractive Index: 1.605
Benzoic acid,2,2'-dithiobis-, dipropyl ester (9CI) Related Literature
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1. Structural evidence for a reaction intermediate mimic in the active site of a sulfite dehydrogenase†Ahmed Djeghader,Melanie Rossotti,Saleh Abdulkarim,Frédéric Biaso,Guillaume Gerbaud,Wolfgang Nitschke,Barbara Schoepp-Cothenet,Tewfik Soulimane,Stéphane Grimaldi Chem. Commun., 2020,56, 9850-9853
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Weichen Liu,Zhengping Zhang,Libin Zhang,Xing Wu,Junyan Dai,Guoping Mao,Yayi Wei RSC Adv., 2019,9, 3828-3837
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Anna Maroń,Katarzyna Czerwińska,Barbara Machura,Luis Raposo,Catarina Roma-Rodrigues,Alexandra R. Fernandes,Jan G. Małecki,Agata Szlapa-Kula,Slawomir Kula,Stanisław Krompiec Dalton Trans., 2018,47, 6444-6463
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Lourdes del Olmo,Michael Dommett,Ingrid H. Oevreeide,Devis Di Tommaso,Rachel Crespo-Otero J. Mater. Chem. A, 2018,6, 24965-24970
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